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Compound of Interest

Compound Name: Phomopsinamine

Cat. No.: B14131099

Get Quote

Executive Summary & Scientific Context
Phomopsinamine (MW ~675 Da) is the primary hydrolysis product of Phomopsin A (MW ~788

Da), a hexapeptide mycotoxin produced by Diaporthe toxica (formerly Phomopsis

leptostromiformis).[1] The conversion involves the hydrolytic cleavage of the terminal

dicarboxylic acid moiety (typically an unsaturated acid side chain) from the parent macrocyclic

structure.[1]

For drug development professionals and toxicologists, distinguishing Phomopsinamine from

its parent compound is critical because Phomopsinamine retains potent microtubule-inhibiting

properties but exhibits distinct solubility and pharmacokinetic profiles.[2]

The Verification Challenge: Mass Spectrometry (MS) easily identifies the mass difference

(~113 Da), but NMR is required to confirm the structural integrity of the core hexapeptide and

the specific site of hydrolysis. This guide outlines the diagnostic 1H and 13C NMR signatures

required to validate Phomopsinamine.

Structural Logic & Hydrolysis Pathway[1][2]
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To interpret the NMR data, one must understand the structural transformation.

Phomopsinamine is generated by removing the N-terminal dicarboxylic acid tail (often referred

to as the modifying acid group) from the peptide backbone.[1]

Diagram 1: Structural Transformation & Diagnostic
Sites[1][2]

NMR Consequences
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Caption: Schematic representation of Phomopsin A hydrolysis yielding Phomopsinamine,

highlighting the loss of the acidic tail and subsequent NMR shifts.

Comparative NMR Data Analysis
The following data compares the parent compound (Phomopsin A) with Phomopsinamine.

Solvent Selection: DMSO-d6 is the recommended solvent.[2] D2O causes rapid exchange of

the crucial amide/amine protons, erasing diagnostic signals.[1] CD3OD is a viable alternative

but may obscure hydroxyl signals.[1]

Table 1: 1H NMR Diagnostic Signals (500-600 MHz,
DMSO-d6)
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Structural Moiety
Phomopsin A
(Parent)

Phomopsinamine
(Target)

Diagnostic Trend
(Verification Logic)

Terminal Amine/Amide

Amide NH:

Doublet/Singlet ~8.0–

9.5 ppm

Free Amine (NH₂):

Broad singlet ~3.0–

5.0 ppm (variable)

Primary Indicator:

Disappearance of the

specific downfield

amide proton

associated with the

tail; appearance of

exchangeable amine

signal.[1][2]

Side Chain Olefins

Distinctive multiplets

(6.0–7.0 ppm) from

the unsaturated acid

tail.[1]

Absent

Confirmation:

Complete loss of the

specific alkene

protons belonging to

the cleaved

dicarboxylic acid tail.

Alpha-Proton (H-α)

Deshielded

(Downfield) due to

amide linkage (~4.5–

5.0 ppm).[2]

Shielded (Upfield)

Shift to ~3.5–4.0 ppm.

[1][2]

The proton on the

carbon adjacent to the

cleavage site shifts

upfield due to the loss

of the electron-

withdrawing carbonyl

group.[1]

Core Peptides

3,4-didehydrovaline

(DdhVal) vinyl signals

present.[1][2]

DdhVal vinyl signals

Retained.

Verifies that the core

cyclic structure and

sensitive residues

(like DdhVal)

remained intact during

hydrolysis.

Aromatic Ring

N-methyl-3-(3-chloro-

4,5-dihydroxyphenyl)

signals intact.[1][2][3]

Signals Retained

(Chemical shift may

vary slightly).

Confirms the

chromophore and

chlorine atom are still

present.
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Table 2: 13C NMR Diagnostic Signals (125-150 MHz,
DMSO-d6)

Carbon Type
Phomopsin A (δ
ppm)

Phomopsinamine
(δ ppm)

Verification Logic

Carbonyls (C=O)

Multiple signals 165–

175 ppm (Includes tail

carbonyls).[1][2]

Loss of signals

corresponding to the

tail acid/amide.

Count the carbonyl

peaks.

Phomopsinamine will

have fewer carbonyl

resonances than

Phomopsin A.

Alpha-Carbon (C-α)
~50–60 ppm (Amide

linked).[2]

Upfield Shift (e.g., to

~48–55 ppm).

The carbon attached

to the new free amine

is more shielded than

when it was amide-

bound.

Olefinic Carbons

Tail alkene carbons

present (~120–140

ppm).[1][2]

Absent (Tail carbons

only).

Distinguish between

core DdhVal alkenes

(retained) and tail

alkenes (lost).

Experimental Verification Protocol
This protocol ensures the integrity of the sample, preventing spontaneous degradation (e.g.,

opening of the macrocycle) during analysis.[1]

Phase 1: Sample Preparation[1][2]
Mass Requirement: 1.0 – 5.0 mg of Phomopsinamine.[1]

Solvent: 600 µL DMSO-d6 (99.9% D) + 0.03% TMS (internal standard).

Note: Avoid unbuffered D2O as the pH may accelerate further hydrolysis.

Tube: 5mm high-precision NMR tube (Wilmad 535-PP or equivalent).
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Phase 2: Acquisition Parameters (600 MHz)
Temperature: 298 K (25°C).[2]

1H Experiment:

Pulse angle: 30°.

Relaxation delay (D1): 2.0 s (ensure full relaxation of amide protons).

Scans (NS): 64–128 (due to low concentration/MW).[2]

2D Validation (Mandatory):

1H-1H COSY: To trace the spin system of the amino acid residues and confirm the DdhVal

connectivity.

1H-13C HSQC: To identify the alpha-carbon that has shifted upfield (the site of hydrolysis).

Diagram 2: Verification Workflow
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Caption: Decision tree for interpreting NMR spectra to distinguish Phomopsinamine from

Phomopsin A.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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